Cas no 128095-50-1 (4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester)

• Product Name: 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester
• CAS No: 128095-50-1
• MF: C₂₃H₂₄O₁₂
• MW: 492.429468154907
• CID: 897711
• Update Time: 2025-07-20

4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-α-L-idopyranosiduronic Acid, Methyl Ester
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL 2,3,4-TRI-O-ACETYL-A-L-IDOPYRANOSIDURONIC ACID, METHYL ESTER
• methyl (2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-methyl-2-oxochromen-6-yl)oxyoxane-2-carboxylate
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl
• 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-
• A-L-Idopyranosiduronic Acid Methyl Ester,Triacetate
• A-L-idopyranosiduronic Acid,Methyl Ester
• 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-alpha-L-idopyranosiduronic Acid, Methyl Ester
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl α-L-Idopyranosiduronic Acid Methyl Ester, Triacetate
• 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester

• Inchi： 1S/C23H24O12/c1-10-8-17(27)34-16-7-6-14(9-15(10)16)33-23-21(32-13(4)26)19(31-12(3)25)18(30-11(2)24)20(35-23)22(28)29-5/h6-9,18-21,23H,1-5H3/t18-,19?,20?,21?,23+/m0/s1
• InChI Key： HZBVEPRBVYSPPX-PWWCDPQYSA-N
• SMILES： C1(C(OC)=O)O[C@@H](Oc2cc3C(C)=CC(=O)Oc3cc2)C(OC(C)=O)C(OC(C)=O)[C@@H]1OC(C)=O

Computed Properties

• Exact Mass: 492.12700

Experimental Properties

• PSA: 153.87000
• LogP: 1.17320

Additional information on 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester

4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester and Its Significance in Modern Glycobiology

The compound with the CAS number 128095-50-1, specifically 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester, represents a critical tool in the field of glycobiology. This well-characterized glycoside derivative has garnered significant attention due to its unique structural properties and its utility in various biochemical and biomedical applications. The intricate architecture of this molecule, featuring a methylumbelliferyl moiety linked to an acetylated a-L-idopyranosiduronic acid unit, makes it an invaluable reagent for researchers exploring the complex world of carbohydrates.

In recent years, advancements in glycomic techniques have underscored the importance of glycosylated compounds in understanding biological processes. The use of fluorescent derivatives like 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester has facilitated the detection and quantification of glycosidic interactions in cells and tissues. This compound's ability to emit fluorescence upon hydrolysis by specific glycosidases has made it a popular choice for studying enzyme activity and substrate specificity in glycosylation pathways.

The structural features of this compound contribute to its versatility in research applications. The acetylation of the sugar moiety enhances its stability and reactivity, allowing for controlled modifications and functionalizations. This has enabled researchers to develop novel synthetic strategies for glycoside derivatives, which are essential for drug development and therapeutic interventions. The methyl ester group further enhances the compound's solubility in various solvents, making it more adaptable for experimental use in different biochemical assays.

Recent studies have highlighted the role of glycosaminoglycans (GAGs) and other complex carbohydrates in disease mechanisms. The derivative 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester has been employed to investigate GAG-protein interactions, which are implicated in processes such as cell adhesion, inflammation, and tumor progression. By using this fluorescent probe, researchers can visualize and quantify changes in GAG distribution and modification patterns within biological systems. These insights have been crucial for developing targeted therapies that modulate glycosylation processes.

The compound's utility extends beyond basic research into applied sciences. In drug discovery pipelines, derivatives like this one serve as key intermediates for synthesizing novel glycoside-based drugs. The structural motif present in 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester is often mimicked in pharmacological agents due to its ability to interact with biological targets with high specificity. This has led to the development of promising candidates for treating conditions such as cancer, infectious diseases, and metabolic disorders.

The synthesis of this compound exemplifies the sophistication of modern carbohydrate chemistry. Advanced synthetic methodologies have been developed to produce highly pure derivatives with precise structural modifications. These techniques have not only improved the quality of research tools but also paved the way for new synthetic pathways that could be applied to other complex biomolecules. The ability to tailor the structure of glycoside derivatives like 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester offers immense potential for developing innovative therapeutic strategies.

In conclusion, 4-Methylumbelliferyl 2,3,4-Tri-O-acetyl-a-L-idopyranosiduronic Acid, Methyl Ester, identified by CAS number 128095-50-1, is a cornerstone compound in glycobiology research. Its unique properties make it an indispensable tool for studying glycosylation processes and their implications in health and disease. As our understanding of carbohydrates continues to evolve, compounds like this will remain at the forefront of biomedical research, driving advancements that could revolutionize drug development and therapeutic interventions.